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Compound of Interest

Compound Name: HBX 41108

Cat. No.: B1672952 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in conducting

reproducible experiments with HBX 41108.

Frequently Asked Questions (FAQs)
Q1: What is HBX 41108 and what is its primary mechanism of action?

HBX 41108 is a small molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7). Its primary

mechanism of action is to inhibit the deubiquitinating activity of USP7, which leads to the

stabilization and activation of the tumor suppressor protein p53. By preventing USP7 from

removing ubiquitin tags from p53, HBX 41108 promotes p53 accumulation, leading to cell cycle

arrest and apoptosis in cancer cells.

Q2: What is the recommended solvent and storage condition for HBX 41108?

HBX 41108 is soluble in DMSO up to 100 mM. For long-term storage, it is recommended to

store the solid compound at -20°C. Stock solutions in DMSO should be aliquoted and stored at

-80°C to avoid repeated freeze-thaw cycles.

Q3: What are the known off-target effects of HBX 41108?

While HBX 41108 is a potent USP7 inhibitor, researchers should be aware of potential off-

target effects. These can arise from the inhibitor binding to proteins other than USP7,
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potentially leading to misinterpretation of results. It is crucial to include appropriate controls in

your experiments to validate that the observed effects are due to USP7 inhibition. Such

controls can include using a structurally different USP7 inhibitor or using genetic knockdown of

USP7 (e.g., siRNA or shRNA) to see if the phenotype is replicated.

**Q4:

To cite this document: BenchChem. [Technical Support Center: Ensuring Reproducibility in
Experiments with HBX 41108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672952#ensuring-reproducibility-in-experiments-
with-hbx-41108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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